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Compound of Interest

Compound Name: 2-Chloro-1,4-diaminobenzene

Cat. No.: B1197945 Get Quote

In the expansive landscape of organic pigments, diarylide yellows, synthesized from precursors

related to 2-Chloro-1,4-diaminobenzene, represent a significant class of colorants utilized

across a multitude of industries, including inks, plastics, and coatings. Their commercial

success is largely attributed to their vibrant shades and cost-effectiveness. This guide provides

a comprehensive performance comparison of several key diarylide yellow pigments—Pigment

Yellow 12, 13, 14, 17, and 83—juxtaposed with notable alternatives from other chemical

classes: Pigment Yellow 74 (a monoazo pigment) and Pigment Yellow 110 (an isoindolinone

pigment). This analysis, supported by quantitative data and standardized testing protocols, is

intended to assist researchers, scientists, and drug development professionals in making

informed decisions for their specific applications.

Comparative Performance Data
The following table summarizes the key performance indicators for the selected yellow

pigments. The data has been aggregated from various technical datasheets and industry

publications.
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Pigment
Chemical
Class

Heat
Stability
(°C)

Lightfast
ness
(Blue
Wool
Scale, 1-
8)

Acid
Resistanc
e (1-5
Scale)

Alkali
Resistanc
e (1-5
Scale)

Solvent
Resistanc
e (1-5
Scale)

Pigment

Yellow 12

Diarylide

Yellow
180 3-5 4-5 4-5 3-4

Pigment

Yellow 13

Diarylide

Yellow
180-200 5-6 4-5 3-5 4

Pigment

Yellow 14

Diarylide

Yellow
180 5 5 5 4-5

Pigment

Yellow 17

Diarylide

Yellow
200-230 6-7 5 5 4

Pigment

Yellow 83

Diarylide

Yellow
200-240 7-8 5 5 5

Pigment

Yellow 74
Monoazo 140-180 6-7 5 5 3-4

Pigment

Yellow 110

Isoindolino

ne
290 7-8 5 5 5

Note: The performance ratings are based on a scale of 1 to 5 or 1 to 8, where a higher number

indicates better performance (e.g., higher resistance or fastness).

Key Performance Insights
Diarylide Yellow Pigments: Within the diarylide yellow family, a clear progression in

performance can be observed. Pigment Yellow 12 offers a baseline of good color strength but

exhibits moderate lightfastness and heat stability, making it suitable for applications with less

stringent durability requirements.[1] Pigment Yellow 13 shows improved lightfastness and

solvent resistance compared to PY 12.[2] Pigment Yellow 14 provides a balanced profile with

good all-around resistance properties. Pigment Yellow 17 demonstrates a notable step up in
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lightfastness and heat stability.[3][4][5][6] Topping the diarylide group in this comparison is

Pigment Yellow 83, which boasts excellent lightfastness, good heat stability, and robust

chemical and solvent resistance, approaching the performance of higher-class pigments.[7][8]

Alternative Yellow Pigments: For applications demanding high durability, Pigment Yellow 110,

an isoindolinone pigment, stands out with its exceptional heat stability and excellent light and

weather fastness.[3][9][10][11] Its overall performance surpasses that of the diarylide yellows,

making it a prime choice for automotive coatings and durable plastics. Pigment Yellow 74, a

monoazo pigment, offers a greener shade and good lightfastness, superior to some of the

lower-end diarylide yellows, though its heat stability is more limited.[12][13][14]

Experimental Protocols
The performance data presented is typically determined using standardized testing

methodologies. Below are summaries of the key experimental protocols.

Lightfastness Testing (ISO 105-B02)
This method evaluates the resistance of a colorant to fading upon exposure to an artificial light

source that simulates natural daylight.

Sample Preparation: The pigment is dispersed in a suitable medium (e.g., a binder for a

coating or a polymer for a plastic) and applied to a substrate.

Exposure: The prepared samples are placed in a xenon arc lamp apparatus. A set of blue

wool standards (rated 1 to 8, with 8 being the most lightfast) are exposed alongside the

samples under controlled conditions of temperature and humidity.[6][15][16]

Evaluation: The fading of the test sample is periodically compared to the fading of the blue

wool standards. The lightfastness rating is assigned based on which blue wool standard

shows a similar degree of color change in the same amount of time.[6]

Heat Stability Testing (DIN 53775 for PVC)
This test assesses the ability of a pigment to withstand high temperatures during the

processing of plastics, such as PVC.

Sample Preparation: The pigment is mixed with a PVC compound.
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Processing: The colored PVC compound is processed through a two-roll mill or an injection

molding machine at a specified temperature.

Evaluation: The color of the processed plastic is compared to a standard. The heat stability is

reported as the maximum temperature at which the pigment shows no significant color

change after a specific dwell time (e.g., 30 minutes).[17]

Chemical Resistance Testing (ISO 2812-1)
This protocol determines the resistance of a coating to various liquids.

Sample Preparation: A coating containing the pigment is applied to a standardized panel and

allowed to cure.

Immersion: The coated panel is partially or fully immersed in the test liquid (e.g., acidic or

alkaline solutions) for a specified duration and at a defined temperature.[2][8][18]

Evaluation: After removal from the liquid and cleaning, the coating is visually assessed for

any changes, such as blistering, staining, or loss of gloss. The resistance is rated on a scale

of 1 to 5, where 5 indicates no change.[18]

Solvent Resistance Testing (ASTM D5402)
This method assesses the resistance of an organic coating to solvents.

Sample Preparation: A cured coating containing the pigment on a panel is used.

Rub Test: A cloth saturated with a specified solvent (e.g., methyl ethyl ketone) is rubbed back

and forth over the coated surface with a consistent pressure for a defined number of double

rubs.[7][19]

Evaluation: The coating is examined for any signs of degradation, such as removal of the

coating, softening, or gloss change. The result is often reported as the number of double

rubs the coating can withstand before failure.

Experimental Workflow for Pigment Performance
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The following diagram illustrates the typical workflow for evaluating the performance of

pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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